Cas no 1209161-79-4 (1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate)

• Product Name: 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate
• CAS No: 1209161-79-4
• MF: C₂₂H₁₉ClN₂O₄
• MW: 410.850264787674
• CID: 5948532
• PubChem ID: 45860860
• Update Time: 2025-05-30

1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-{[4-(benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate
• [1-oxo-1-(4-phenylmethoxyanilino)propan-2-yl] 2-chloropyridine-4-carboxylate
• Z194432384
• AKOS033682844
• 1209161-79-4
• EN300-26594849
• 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate

• Inchi： 1S/C22H19ClN2O4/c1-15(29-22(27)17-11-12-24-20(23)13-17)21(26)25-18-7-9-19(10-8-18)28-14-16-5-3-2-4-6-16/h2-13,15H,14H2,1H3,(H,25,26)
• InChI Key： HJYIDUYTWHCJAE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(=O)OC(C)C(NC1C=CC(=CC=1)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 410.1033348g/mol
• Monoisotopic Mass: 410.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate

Comprehensive Overview of 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate (CAS No. 1209161-79-4)

1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate (CAS No. 1209161-79-4) is a specialized organic compound with a unique molecular structure that combines a benzyloxy phenyl group with a chloropyridine carboxylate moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and crop protection agents. The presence of both carbamoyl and carboxylate functional groups makes it a versatile intermediate for synthesizing more complex molecules.

The molecular formula of 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate is C₂₂H₁₉ClN₂O₄, with a molecular weight of approximately 410.85 g/mol. Its structure features a 2-chloropyridine-4-carboxylate core, which is known for its bioactivity in various therapeutic applications. Researchers are particularly interested in its potential as a precursor for kinase inhibitors, a class of compounds widely studied for their role in cancer treatment and inflammatory diseases.

In recent years, the demand for specialty chemicals like 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate has surged, driven by advancements in precision medicine and green chemistry. The compound's ability to serve as a key intermediate in the synthesis of targeted therapies aligns with the growing trend toward personalized healthcare solutions. Additionally, its potential applications in agrochemicals make it relevant to discussions about sustainable farming practices and food security.

From a synthetic chemistry perspective, 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate offers several advantages. Its benzyloxy phenyl group provides stability, while the chloropyridine moiety introduces reactivity that can be exploited in further derivatization. This balance of stability and reactivity makes it a valuable tool for medicinal chemists exploring new small molecule drugs.

The compound's physicochemical properties, including its solubility profile and melting point, make it suitable for various formulation strategies. Researchers investigating drug delivery systems often look for compounds like 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate that can be modified to improve bioavailability. Its potential use in prodrug development is another area of active research, particularly for enhancing the therapeutic index of existing medications.

In the context of market trends, the global demand for pharmaceutical intermediates continues to grow, with 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate positioned as a compound of interest for contract research organizations and drug development companies. The rise of virtual screening and computational chemistry has further increased the need for well-characterized building blocks like this compound, as they serve as starting points for in silico drug design.

Quality control and analytical characterization of 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The availability of high-quality reference standards for this compound facilitates its use in method development and analytical validation processes.

Looking ahead, the scientific community anticipates expanded applications for 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate as research into heterocyclic compounds continues to advance. Its structural features make it a promising candidate for exploring new structure-activity relationships in drug discovery. As the pharmaceutical industry shifts toward more fragment-based drug design, compounds with well-defined pharmacophores like this one will likely see increased utilization.

For researchers and manufacturers working with 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate, proper storage conditions are essential to maintain its stability. The compound should typically be kept in a cool, dry environment, protected from light and moisture. These handling considerations are particularly important given the compound's potential sensitivity to hydrolysis due to its ester and amide functional groups.

The synthesis of 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate typically involves multi-step organic reactions, with careful attention to reaction optimization and yield improvement. Process chemists continue to explore more efficient routes to this compound, with an emphasis on atom economy and green chemistry principles. These efforts align with the broader pharmaceutical industry's commitment to sustainable manufacturing practices.

In conclusion, 1-{[4-(Benzyloxy)phenyl]carbamoyl}ethyl 2-chloropyridine-4-carboxylate (CAS No. 1209161-79-4) represents an important chemical building block with diverse potential applications in drug discovery and development. Its unique structural features and synthetic versatility position it as a valuable tool for researchers exploring new therapeutic avenues. As the scientific understanding of heterocyclic chemistry deepens, compounds like this will undoubtedly play a crucial role in advancing both medicinal chemistry and material science innovations.